Cas no 214839-77-7 (3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl-)
214839-77-7 structure
Product Name:3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl-
CAS No:214839-77-7
MF:C7H13N3O
MW:155.197621107101
CID:242983
PubChem ID:28743052
Update Time:2025-04-19
3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl-
- 4-(3-aminopropyl)-5-methyl-1,2-dihydropyrazol-3-one
- 214839-77-7
- 4-(3-Aminopropyl)-3-methyl-1H-pyrazol-5-ol
- DTXSID50651602
- 4-(3-Aminopropyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
-
- Inchi: 1S/C7H13N3O/c1-5-6(3-2-4-8)7(11)10-9-5/h2-4,8H2,1H3,(H2,9,10,11)
- InChI Key: SAVKVJYSEXVOBY-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)NN1)CCCN
Computed Properties
- Exact Mass: 155.10599
- Monoisotopic Mass: 155.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 67.15
3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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